Cas no 78-98-8 (Pyruvaldehyde)

Glyoxal is an aldehyde compound, also known as methylglyoxal \ 2-oxopropanal. It is a yellow or yellowish brown transparent liquid with pungent smell and moisture absorption. It is used as an intermediate of medicine \ pesticides and biochemical reagent< Br > on October 27th, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Acetone aldehyde was included in the list of three types of carcinogens (substances or mixtures not yet classified as carcinogenic to human body
)< Br>

Pyruvaldehyde structure

Product Name:Pyruvaldehyde

CAS No:78-98-8

Molecular Formula:C₃H₄O₂

Molecular Weight:72.0626611709595

MDL:MFCD00006960

CID:34148

PubChem ID:880

Pyruvaldehyde Properties

Names and Identifiers

- Methylglyoxal
- 1-ketopropionaldehyde
- 2-ketopropionaldehyde
- 2-Oxopropanal
- 2-oxopropionaldehyde
- acetylformaldehyde
- acetylformyl
- alpha-ketopropionaldehyde
- propanedione
- propanolone
- pyroracemic aldehyde
- pyruvaldehyde
- Pyruvic aldehyde
- Carbonyl Compounds Mix B
- Propanal, 2-oxo-
- METHYL GLYOXAL
- Glyoxal, methyl
- Propionaldehyde, 2-keto
- Propionaldehyde, 2-oxo-
- 1,2-Propanedione
- Acetalformaldehyde
- alpha-Ketopropionic aldehyde
- 2-oxo-Propionaldehyde
- CH3COCHO
- FEMA No. 2969
- methyl-glyoxal
- 2-oxo-propanal
- 2-Oxopropanal (ACI)
- Pyruvaldehyde (8CI)
- MeSH ID: D011765
- NSC 626580
- NSC 79019
- α-Ketopropionaldehyde
- +Expand
- MDL： MFCD00006960
- InChIKey： AIJULSRZWUXGPQ-UHFFFAOYSA-N
- Inchi： 1S/C3H4O2/c1-3(5)2-4/h2H,1H3
- SMILES： O=CC(C)=O
- BRN： 906750

Computed Properties

Exact Mass: 72.02110
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 72.021129
Heavy Atom Count: 5
Complexity: 55.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: -0.22570
PSA: 34.14000
Merck: 14,6081
Refractive Index: 1.4209
Water Partition Coefficient: >=10 g/100 mL at 17 ºC
Boiling Point: 72 ºC
Melting Point: 25 ºC
Flash Point: 9
FEMA: 2969 | PYRUVALDEHYDE
Color/Form: ~40% in H2O
Color/Form: Yellow viscous liquid with pungent spicy smell and caramel like sweet taste.
Solubility: Soluble in ethanol, ether and benzene.
Sensitiveness: Air Sensitive
Density: 1.19 g/mL at 20 °C

Pyruvaldehyde Security Information

Symbol: GHS07
RTECS：UZ0700000
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R22; R36
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 3265 8 / PGIII
Hazard Statement： H302,H319
Warning Statement： P305+P351+P338
Storage Condition：2-8°C
Risk Phrases： 22-36
Signal Word：Warning
TSCA：Yes

Pyruvaldehyde Customs Data

HS CODE：2914400090
Customs Data：

China Customs Code:
2914400090

Overview:

2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Pyruvaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00360Q-5g	Methylglyoxal	78-98-8	35-45%w/waq.soln	5g	$31.00
A2B Chem LLC	AB46970-25g	2-oxopropanal, 40% in water	78-98-8	~40% in H2O	25g	$5.00	2024-04-19
abcr	AB173283-50g	Pyruvic aldehyde, 35-45% aq. solution; .	78-98-8	35-45%	50g	€82.30
Ambeed	A575463-25g	Pyruvicaldehyde	78-98-8	~40% in H2O	25g	$6.0
Apollo Scientific	OR53061-100g	Pyruvaldehyde, 35% aqueous solution	78-98-8		100g	£15.00	2024-07-20
Chemenu	CM112230-100g	2-oxopropanal	78-98-8	95%+	100g	$72	2023-01-06
Enamine	EN300-21293-0.05g	2-oxopropanal	78-98-8	92%	0.05g	$19.0	2023-09-16
Fluorochem	069255-1g	Pyruvic Aldehyde (40% in water)	78-98-8	98%	1g	￡10.00	2022-03-01
Life Chemicals	F0001-2060-0.25g	Pyruvaldehyde	78-98-8	95%+	0.25g	$18.0	2023-09-07
MedChemExpress	HY-W020014-420.1420 mg (5.8 m * 1 ml in water)	Pyruvic aldehyde	78-98-8	40.42%	420.1420 mg (5.8 m * 1 ml in water)	￥600

Pyruvaldehyde Synthesis

Synthetic Circuit 1

57-48-7

58-86-6

3458-28-4

59-23-4

50-99-7

3615-41-6

685-73-4

6556-12-3

9034-32-6

78-98-8

144-62-7

50-21-5

123-76-2

64-19-7

64-18-6

79-09-4

67-64-1

96-26-4

67-47-0

127-17-3

Reaction Conditions

1.1C:H2SO4, S:H2O, 1 h, 100°C

Reference

: Catalytic Transformation of Biomass-Derived Hemicellulose Sugars by the One-Pot Method into Oxalic, Lactic, and Levulinic Acids Using a Homogeneous H2SO4 Catalyst

By Sobus, Natalia and Czekaj, Izabela, Catalysts, 2023, 13(2), 349

Synthetic Circuit 2

56-81-5

78-98-8

50-21-5

56-82-6

64-18-6

64-19-7

473-81-4

127-17-3

144-62-7

87-69-4

Reaction Conditions

1.1R:NaOH, R:O2, C:Au, C:12304-65-3, 4 h, 60°C, 1 MPa

Reference

: The support influence of Au-based catalysts in glycerin selective oxidation to glyceric acid

By Shen, Lingqin et al, Journal of Chemical Technology and Biotechnology, 2023, 98(1), 179-187

Synthetic Circuit 3

116-09-6

78-98-8

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Nitric acid , Amberlyst 15 Solvents: 1,4-Dioxane ; 16 s, 5 bar, 100 °C

Reference

Metal-Free Aerobic Alcohol Oxidation: Intensification under Three-Phase Flow Conditions

Aellig, Christof; Scholz, David; Hermans, Ive, ChemSusChem, 2012, 5(9), 1732-1736

Synthetic Circuit 4

94708-53-9

78-98-8

Reaction Conditions

1.1 Solvents: Benzene

Reference

A new synthetic method for α-oxo aldehydes. Reaction of α-picoline N-oxide with α-halo ketones

Kato, Tetsuzo; Goto, Yoshinobu; Yamamoto, Yutaka, Yakugaku Zasshi, 1964, 84(3), 287-9

Synthetic Circuit 5

116-09-6

78-98-8

Reaction Conditions

1.1 Reagents: 1,2-Benzisothiazole, 3-chloro-, 1,1-dioxide Solvents: Dimethyl sulfoxide ; 12 h, reflux

Reference

Synthesis and utilization of saccharin derivatives

Maiti, Sushanta; Rambabu, D.; Prasad, A. S. G.; Rao, G. Venkata; Rao, Mandava V. Basaveswara, Journal of Applicable Chemistry (Lumami, 2012, 1(4), 467-477

Synthetic Circuit 6

116-09-6

78-98-8

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Iron phosphorus oxide Solvents: Water

Reference

Formation of Pyruvaldehyde (2-Oxopropanal) by Oxidative Dehydrogenation of Hydroxyacetone

Ai, Mamoru; Ohdan, Kyoji, Bulletin of the Chemical Society of Japan, 1999, 72(9), 2143-2148

Synthetic Circuit 7

96-26-4

78-98-8

Reaction Conditions

1.1 Reagents: Sulfuric acid , Aluminum sulfate Solvents: Water

Reference

Acyloin condensations. I. Formation of a new reductone from methylglyoxal

Gorlich, Bruno, Chemische Berichte, 1956, 89, 2145-54

Synthetic Circuit 8

6667-60-3

78-98-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Bromine , Water Solvents: Acetic acid

Reference

Homologous α-oxo aldehydes from carboxylic acids

Weygand, Friedrich; Bestmann, Hans Jurgen, Chemische Berichte, 1957, 90, 1230-4

Synthetic Circuit 9

67-64-1

78-98-8

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: Acetone ; rt → 80 °C; 10 - 12 h, 80 °C

Reference

The smallest vicinal tricarbonyl compound as a monohydrate and tetracarbonyl compound as a thiane derivative - first effective synthesis, characterization and chemistry

Goswami, Shyamaprosad; Maity, Annada C.; Fun, Hoong-Kun; Chantrapromma, Suchada, European Journal of Organic Chemistry, 2009, (9), 1417-1426

Synthetic Circuit 10

96-26-4

78-98-8

Reaction Conditions

1.1 Catalysts: Tin tetrachloride , Phosphoric acid ; 30 min, rt

Reference

Highly active tin(IV) phosphate phase transfer catalysts for the production of lactic acid from triose sugars

Wang, Xincheng; Liang, Fengbing; Huang, Chongpin; Li, Yingxia; Chen, Biaohua, Catalysis Science & Technology, 2015, 5(9), 4410-4421

Synthetic Circuit 11

57-55-6

78-98-8

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Vanadyl sulfate Solvents: Acetonitrile , Water ; 6 h, rt

Reference

An efficient and reusable vanadium based catalytic system for room temperature oxidation of alcohols to aldehydes and ketones

Sarmah, Gayatri; Bharadwaj, Saitanya K.; Dewan, Anindita; Gogoi, Ankur; Bora, Utpal, Tetrahedron Letters, 2014, 55(36), 5029-5032

Synthetic Circuit 12

57-55-6

78-98-8

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Silver , Phosphoric acid ; rt → 580 °C; 580 °C

Reference

Study on synthesis catalyst of acetone aldehyde from 1, 2-propanediol

Xu, Fang; Cui, Bingchun; Cui, Weixing; Wei, Guipeng, Henan Huagong, 2009, 26(7), 42-43

Synthetic Circuit 13

67-64-1

78-98-8

Reaction Conditions

1.1 Reagents: Selenium dioxide

Reference

Selenium dioxide, a new oxidizing agent. I. Its reactions with aldehydes and ketones

Riley, Harry L.; Morley, John F.; Friend, Norman A. C., Journal of the Chemical Society, 1932, 1875, 1875-83

Synthetic Circuit 14

56-82-6

78-98-8

Reaction Conditions

1.1 Catalysts: Manganese dichloride Solvents: 1-Ethyl-3-methylimidazolium chloride ; 3 h, 100 °C

Reference

Novel hydride transfer catalysis for carbohydrate conversions

Holladay, Johnathan E.; Brown, Heather M.; Appel, Aaron M.; Zhang, Z. Conrad, Chemical Industries (Boca Raton, 2009, 123, 411-418

Synthetic Circuit 15

2684-62-0

78-98-8

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

Synthesis by use of diazoketones

Weygand, F.; Bestmann, H. J., Angewandte Chemie, 1960, 72, 535-54

Synthetic Circuit 16

96-26-4

78-98-8

Reaction Conditions

Reference

Kinetic studies of the reactions of ketoses and aldoses in water at high temperature. 2. Four-carbon model compounds for the reactions of sugars in water at high temperature

Antal, Michael Jerry Jr.; Mok, William S. L.; Richards, Geoffrey N., Carbohydrate Research, 1990, 199(1), 111-15

Synthetic Circuit 17

96-26-4

78-98-8

56-82-6

50-21-5

Reaction Conditions

1.1 Catalysts: Chromia Solvents: Water ; 3 h, 130 °C

Reference

Silica-supported chromia-titania catalysts for selective formation of lactic acid from a triose in water

Takagaki, Atsushi ; Goto, Hiroshi; Kikuchi, Ryuji ; Oyama, S. Ted, Applied Catalysis, 2019, 570, 200-208

Synthetic Circuit 18

67-64-1

78-98-8

Reaction Conditions

1.1 Reagents: Selenium dioxide Solvents: 1,4-Dioxane , Water ; 4 h, 80 - 85 °C

Reference

Calcium-Catalyzed, Synthesis of Fused-Furo[2,3-b]furans and Substituted Furans from 2-Oxo Aldehydes and Cyclic Enols

Yaragorla, Srinivasarao ; Ithu, Sanyasi Rao; Arun, Doma; Srivardhan, Valmuri, Journal of Organic Chemistry, 2023, 88(24), 16817-16828

Pyruvaldehyde Raw materials

Pyruvaldehyde Preparation Products

Pyruvaldehyde Suppliers

Nantong Reform Petro-chemical Co.,Ltd

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(CAS:78-98-8)

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Jiangsu Raien Environmental Protection Technology Co., Ltd

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(CAS:78-98-8)

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HU BEI YONG KUO Technology Co., Ltd.

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(CAS:78-98-8)

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SHANG HAI PU KE Biotechnology Co., Ltd.

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Shanghai Acmec Biochemical Co.,Ltd

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:78-98-8)

MR./MRS.:A LA DING

Phone:

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:78-98-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Pyruvaldehyde Related Literature

1. A mechanistic model of fast pyrolysis of hemicellulose

Xiaowei Zhou,Wenjun Li,Ross Mabon,Linda J. Broadbelt Energy Environ. Sci. 2018 11 1240
2. Tin-catalyzed conversion of trioses to alkyl lactates in alcohol solution

Yukiko Hayashi,Yoshiyuki Sasaki Chem. Commun. 2005 2716
3. Modulation of GSH with exogenous agents leads to changes in glyoxalase 1 enzyme activity in VL-17A cells exposed to chronic alcohol plus high glucose

S. Mathan Kumar,Kavitha Swaminathan,Dahn L. Clemens,Aparajita Dey Food Funct. 2014 5 345
4. Flavour chemistry of methylglyoxal and glyoxal

Yu Wang,Chi-Tang Ho Chem. Soc. Rev. 2012 41 4140
5. New stereoselective reaction of methylglyoxal with 2-aminopyridine and adenine derivatives: Formation of imino acid-nucleic base derivatives in water under mild conditions

Christel Routaboul,Lionel Dumas,Isabelle Gautier-Luneau,Jacques Vergne,Marie-Christine Maurel,Jean-Luc Décout Chem. Commun. 2002 1114
6. Non-stoichiometric formation of formic and levulinic acids from the hydrolysis of biomass derived hexose carbohydrates

T. Flannelly,M. Lopes,L. Kupiainen,S. Dooley,J. J. Leahy RSC Adv. 2016 6 5797
7. Multifloral white honey outclasses manuka honey in methylglyoxal content: assessment of free and encapsulated methylglyoxal and anti-microbial peptides in liposomal formulation against toxigenic potential of Bacillus subtilis Subsp spizizenii strain

Nadia Ta?bi,Rachid Ameraoui,Amel Kaced,Mohamed Abou-Mustapha,Abdelghani Bouchama,Ahmed Djafri,Amina Ta?bi,Kahina Mellahi,Mohamed Hadjadj,Souad Touati,Fatima-Zohra Badri,Souhila Djema,Yasmina Masmoudi,Sarah Belmiri,Farida Khammar Food Funct. 2022 13 7591
8. Quantitative NMR spectroscopy for the rapid measurement of methylglyoxal in manuka honey

James A. Donarski,Dominic P. T. Roberts,Adrian J. Charlton Anal. Methods 2010 2 1479
9. Synergetic effects of bimetals in modified beta zeolite for lactic acid synthesis from biomass-derived carbohydrates

Meng Xia,Wenjie Dong,Minyan Gu,Cheng Chang,Zheng Shen,Yalei Zhang RSC Adv. 2018 8 8965
10. Synergetic effects of bimetals in modified beta zeolite for lactic acid synthesis from biomass-derived carbohydrates

Meng Xia,Wenjie Dong,Minyan Gu,Cheng Chang,Zheng Shen,Yalei Zhang RSC Adv. 2018 8 8965

Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

78-98-8 (Pyruvaldehyde) Related Products

Recommended suppliers

Shanghai Wibson Biotechnology Co., Ltd.

(CAS:78-98-8)Methylglyoxal

Purity:99%

Quantity:1kg

Price($):20

Cas no 78-98-8 (Pyruvaldehyde)

Pyruvaldehyde Properties

Names and Identifiers

Computed Properties

Experimental Properties

Pyruvaldehyde Security Information

Pyruvaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Pyruvaldehyde Price

Pyruvaldehyde Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Synthetic Circuit 15

Synthetic Circuit 16

Synthetic Circuit 17

Synthetic Circuit 18

Pyruvaldehyde Raw materials

Pyruvaldehyde Preparation Products

Pyruvaldehyde Suppliers

Pyruvaldehyde Related Literature

Related Categories

78-98-8 (Pyruvaldehyde) Related Products